Cas no 1804863-50-0 (2-Bromomethyl-6-fluoro-3-methoxypyridine)

• Product Name: 2-Bromomethyl-6-fluoro-3-methoxypyridine
• CAS No: 1804863-50-0
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4901561
• Update Time: 2025-10-31

2-Bromomethyl-6-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7BrFNO/c1-11-6-2-3-7(9)10-5(6)4-8/h2-3H,4H2,1H3
• InChI Key： LQUPDCSLHDDKNN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(N=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-6-fluoro-3-methoxypyridine

Comprehensive Overview of 2-Bromomethyl-6-fluoro-3-methoxypyridine (CAS No. 1804863-50-0)

2-Bromomethyl-6-fluoro-3-methoxypyridine (CAS No. 1804863-50-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a bromomethyl group, a fluoro substituent, and a methoxy group at strategic positions on the pyridine ring. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromomethyl-6-fluoro-3-methoxypyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in drug discovery, especially in targeting kinase inhibitors and GPCR modulators. The compound's electron-withdrawing fluorine atom and reactive bromomethyl group facilitate selective modifications, enabling the creation of novel therapeutic candidates. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are critical.

From an industrial perspective, CAS No. 1804863-50-0 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex biaryl systems. Its compatibility with palladium-catalyzed reactions makes it a preferred choice for high-value chemical synthesis. Additionally, the compound's stability under various reaction conditions has been highlighted in recent process chemistry studies, addressing the need for scalable and sustainable manufacturing methods in the pharmaceutical sector.

Environmental and regulatory considerations are also shaping the discourse around 2-Bromomethyl-6-fluoro-3-methoxypyridine. With increasing emphasis on green chemistry, researchers are investigating solvent-free synthesis routes and catalytic alternatives to minimize waste. The compound's role in agrochemical innovation is another hot topic, as it contributes to the development of next-generation pesticides with lower environmental impact. These advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

For those seeking technical specifications or safety data on 2-Bromomethyl-6-fluoro-3-methoxypyridine, it is essential to consult reliable sources such as Reaxys or SciFinder. The compound's NMR spectra, HPLC purity, and storage recommendations are frequently queried in academic and industrial settings. Furthermore, its supply chain availability and custom synthesis options are common concerns among procurement specialists, reflecting the compound's niche yet critical role in R&D pipelines.

In summary, 2-Bromomethyl-6-fluoro-3-methoxypyridine (CAS No. 1804863-50-0) exemplifies the intersection of chemical innovation and practical applications. Its relevance in drug development, material science, and sustainable chemistry ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.